6-Amino-1-benzyl-5-(3-hydroxy-propylamino)-1H-pyrimidine-2,4-dione

• IUPAC Name: 6-amino-1-benzyl-5-(3-hydroxypropylamino)pyrimidine-2,4-dione
• InChI: InChI=1S/C14H18N4O3/c15-12-11(16-7-4-8-19)13(20)17-14(21)18(12)9-10-5-2-1-3-6-10/h1-3,5-6,16,19H,4,7-9,15H2,(H,17,20,21)
• InChI Key: LVWWXUCAQXTOPV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C(=C(C(=O)NC2=O)NCCCO)N
• Molecular Formula: C14H18N4O3
• Molecular Weight: 290.32 g/mol
• CAS No.: 568544-08-1

Description

6-Amino-1-benzyl-5-(3-hydroxy-propylamino)-1H-pyrimidine-2,4-dione, also known as BHPP, is a pyrimidine derivative that has been extensively studied for its potential use in the treatment of various diseases. BHPP is a potent inhibitor of dihydroorotate dehydrogenase (DHODH), an enzyme involved in the de novo biosynthesis of pyrimidine nucleotides.

Scientific Research Applications

Synthesis and Chemical Properties

Synthesis Methods : Research has focused on developing efficient synthesis methods for related pyrimidine derivatives, including oxidative processes and ring-closure reactions. For instance, an improved one-step m-CPBA oxidative method has been utilized for synthesizing compounds with anti-HIV activities (Xiaowan Tang et al., 2015). Another study detailed the ring closure reaction of pyrimidine derivatives to produce benzo[b]pyrimido[4,5-h]naphthyridine derivatives (A. Khattab et al., 1996).

Chemical Transformations : Various chemical transformations of pyrimidine derivatives have been investigated, including reactions with α-amino acid derivatives and cyclocondensation processes to create new structures with potential biological activities (T. Inazumi et al., 1994).

Biological Applications

Anti-HIV Activities : Certain pyrimidine derivatives have been synthesized and shown to possess anti-HIV activities. These compounds demonstrate potential as therapeutic agents against HIV by inhibiting reverse transcriptase and integrase enzymes (Xiaowan Tang et al., 2015).

Antithrombotic Properties : Research has led to the synthesis of pyrimidine derivatives with favorable cerebral and peripheral antithrombotic effects. This highlights the compound's potential in developing treatments for thrombosis (H. Furrer et al., 1994).

Anticancer Activities : The exploration of 1,3-dialkylated-pyrimidin-2,4-diones revealed significant anticancer activities across various human tumor cell lines. The structure-activity relationship studies have pointed out the enhancement of anticancer activities through specific substitutions on the pyrimidine ring (Palwinder Singh & Kamaldeep Paul, 2006).